2-chloro-N-methyl-N-[4-(methylthio)benzyl]acetamide

• IUPAC Name: 2-chloro-N-methyl-N-[(4-methylsulfanylphenyl)methyl]acetamide
• InChI: InChI=1S/C11H14ClNOS/c1-13(11(14)7-12)8-9-3-5-10(15-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key: FUPYLSPCVMCPQP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)SC)C(=O)CCl
• Molecular Formula: C11H14ClNOS
• Molecular Weight: 243.75 g/mol

Description

2-Chloro-N-methyl-N-[4-(methylthio)benzyl]acetamide (CMMTBA) is a synthetic compound with a wide range of applications in scientific research. It is used as a chemical reagent, as a pharmaceutical intermediate, and as a biochemical research tool. CMMTBA is a versatile compound with a wide range of uses in the laboratory, from basic laboratory experiments to complex biochemical studies.

Scientific Research Applications

Chemical Analysis and Environmental Monitoring

• High-resolution liquid chromatography and gas chromatography-mass spectrometry techniques are crucial in the quantification of chemical compounds in biological and environmental samples. These methods have been applied to study the metabolism of various compounds, demonstrating their utility in toxicological and pharmacokinetic studies. For instance, Mrochek et al. (1974) employed high-resolution liquid chromatography to study acetaminophen metabolism, identifying multiple metabolites and providing insights into drug metabolism pathways (Mrochek et al., 1974).

Toxicology and Safety Assessment

• Environmental contaminants such as phthalates and their metabolites have been studied for their potential health effects, including reproductive and developmental toxicity. Mortensen et al. (2014) assessed exposure to environmental phenols in pregnant women, highlighting the importance of monitoring environmental exposures to assess potential health risks (Mortensen et al., 2014).
• Occupational exposure to chemicals such as MBOCA has been linked to adverse health outcomes, including cancer. Ward et al. (1988) reported bladder tumors in young males exposed to MBOCA, emphasizing the need for safety regulations and protective measures in workplaces handling carcinogenic substances (Ward et al., 1988).

Drug Discovery and Pharmacology

• Research into the pharmacological properties of compounds acting on the N-methyl-D-aspartate (NMDA) receptor has implications for the development of novel therapeutics. Studies on ketamine and its analogs have explored their antidepressant effects, shedding light on the potential therapeutic targets for mood disorders. Berman et al. (2000) investigated the antidepressant effects of ketamine in depressed patients, providing evidence of the role of NMDA receptor modulation in the treatment of depression (Berman et al., 2000).